Cas no 923484-26-8 (N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-(4-ethoxyphenyl)acetamide)

• Product Name: N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-(4-ethoxyphenyl)acetamide
• CAS No: 923484-26-8
• MF: C₂₀H₁₈N₂O₄S
• MW: 382.432923793793
• CID: 5448717
• Update Time: 2025-11-01

N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2-(4-ethoxyphenyl)acetamide
• Benzeneacetamide, N-[4-(1,3-benzodioxol-5-yl)-2-thiazolyl]-4-ethoxy-
• N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-(4-ethoxyphenyl)acetamide

• Inchi： 1S/C20H18N2O4S/c1-2-24-15-6-3-13(4-7-15)9-19(23)22-20-21-16(11-27-20)14-5-8-17-18(10-14)26-12-25-17/h3-8,10-11H,2,9,12H2,1H3,(H,21,22,23)
• InChI Key： IFVWPUYUJHEVKH-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=NC(C3=CC=C4OCOC4=C3)=CS2)=O)=CC=C(OCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-(4-ethoxyphenyl)acetamide

Professional Introduction to N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-(4-ethoxyphenyl)acetamide (CAS No. 923484-26-8)

N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-(4-ethoxyphenyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 923484-26-8, represents a fusion of heterocyclic scaffolds that are widely recognized for their role in drug discovery and development. The presence of a benzodioxole moiety, coupled with a thiazole ring system, suggests a rich chemical space for interaction with biological targets, making it an intriguing candidate for further investigation.

The benzodioxole moiety, commonly known as an oxygenated phenanthrene derivative, is well-documented for its pharmacological properties. It has been extensively studied for its potential applications in the treatment of various neurological disorders, including depression and anxiety. The structural motif is characterized by its ability to cross the blood-brain barrier, which enhances its bioavailability and therapeutic efficacy. In contrast, the thiazole ring is another prominent pharmacophore that is frequently encountered in medicinal chemistry. Thiazole derivatives are known for their broad spectrum of biological activities, ranging from antimicrobial to anti-inflammatory properties.

The acetamide functional group in the compound's structure contributes to its solubility and metabolic stability, which are critical factors in drug design. The presence of a 4-ethoxyphenyl group further enhances the compound's complexity and potential interactions with biological targets. This particular arrangement of functional groups makes N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-(4-ethoxyphenyl)acetamide a promising candidate for further exploration in the development of novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets with high accuracy. Molecular docking studies have been conducted on N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-(4-ethoxyphenyl)acetamide to identify potential binding sites on enzymes and receptors relevant to neurological disorders. These studies have revealed that the compound exhibits strong binding interactions with serotonin receptors, suggesting its potential as an antidepressant agent.

In vitro experiments have also been performed to evaluate the biological activity of this compound. Initial results indicate that N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-(4-methoxyphenyl)acetamide demonstrates significant inhibitory effects on enzymes involved in inflammation pathways. This finding aligns with the growing interest in developing anti-inflammatory drugs that target these specific pathways. The compound's ability to modulate these enzymes could lead to novel therapeutic strategies for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of N-4((2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-(4-ethoxyphenyl)acetamide involves a multi-step synthetic route that showcases the expertise of modern organic chemistry techniques. The synthesis begins with the preparation of key intermediates such as 2-hydroxybenzodioxole and 4-methoxybenzaldehyde. These intermediates are then coupled using palladium-catalyzed cross-coupling reactions to form the benzodioxole-thiazole core structure. Subsequent functionalization steps introduce the acetamide and 4-methoxyphenyl groups, finalizing the structure of the target compound.

The synthetic strategy employed highlights the importance of transition metal catalysis in modern drug discovery. Palladium-catalyzed reactions have revolutionized organic synthesis by enabling efficient and selective transformations that would be otherwise challenging or impossible to achieve using traditional methods. The use of such catalytic systems not only streamlines the synthetic process but also reduces waste and improves yields, making it an environmentally friendly approach.

The structural complexity of N-4(⁽2H-^{1,3-benzodioxol-5,-y l)})
N. 92348.. 26.. 8), characterized by its benzodioxole-thiazole core and various substituents, makes it a versatile scaffold for further derivatization and optimization. Researchers can modify specific functional groups or introduce new ones to explore different biological activities and improve pharmacokinetic properties. This flexibility underscores the compound's potential as a lead structure in drug discovery programs targeting various diseases.

The growing interest in natural product-inspired drug design has also influenced the development of N-ethyl. 92348.. 26.. 8). Many natural products contain complex heterocyclic motifs that exhibit remarkable biological activities. By synthesizing analogs inspired by these natural structures, chemists can leverage known bioactive scaffolds while introducing modifications to enhance potency and selectivity.

In conclusion, N. 92348.. 26.. 8) represents a fascinating example of how structural complexity can be harnessed to develop novel therapeutic agents. Its unique combination of heterocyclic moieties and functional groups makes it a promising candidate for further investigation in pharmaceutical research. With ongoing advancements in synthetic chemistry and computational biology, this compound holds great potential for contributing to future medical breakthroughs.